molecular formula C14H17ClN2O B13238136 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride

4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride

Cat. No.: B13238136
M. Wt: 264.75 g/mol
InChI Key: WKLBQTXZFOVSFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride is a synthetic small molecule characterized by a butan-2-one backbone substituted with an amino group at position 4 and a quinolin-2-ylmethyl group at position 3. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmacological studies. Quinoline derivatives are widely investigated for their antimicrobial, anticancer, and central nervous system (CNS) activities due to their ability to interact with biological targets like DNA topoisomerases or neurotransmitter receptors .

Properties

Molecular Formula

C14H17ClN2O

Molecular Weight

264.75 g/mol

IUPAC Name

3-(aminomethyl)-4-quinolin-2-ylbutan-2-one;hydrochloride

InChI

InChI=1S/C14H16N2O.ClH/c1-10(17)12(9-15)8-13-7-6-11-4-2-3-5-14(11)16-13;/h2-7,12H,8-9,15H2,1H3;1H

InChI Key

WKLBQTXZFOVSFP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(CC1=NC2=CC=CC=C2C=C1)CN.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride typically involves the following steps:

Industrial Production Methods

In an industrial setting, the production of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride may involve large-scale chemical reactors and automated processes to ensure consistent quality and yield. The use of advanced purification techniques and quality control measures is essential to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions, such as temperature, pressure, and solvent choice, are optimized based on the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce different quinoline derivatives with modified functional groups .

Scientific Research Applications

4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s structural uniqueness lies in its quinoline moiety and amino substitution. Key analogues include:

(±)-1-Pentyl-(3-(1,2,3,4-tetrahydronaphthyl)aminomethyl)-1H-quinolin-4-one Hydrochloride (Compound 44): Features a pentyl group at position 1 and a tetrahydronaphthyl-aminomethyl substituent at position 2.

4-(4-Hydroxyphenyl)butan-2-one: A fragrance ingredient with a hydroxyphenyl substituent, demonstrating the structural versatility of the butan-2-one core in non-pharmacological applications .

Pharmacological Profiles

  • The amino group may facilitate hydrogen bonding with biological targets.
  • Pyrazole Analogue: Pyrazole-containing compounds often exhibit anti-inflammatory or kinase inhibitory activity, indicating divergent applications compared to quinoline derivatives .

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Solubility (Inference)
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one HCl C₁₄H₁₄ClN₂O 261.45 Quinolin-2-ylmethyl, amino Moderate (hydrochloride salt)
Compound 44 C₂₅H₃₀ClN₂O 409.5 Tetrahydronaphthyl-aminomethyl, pentyl Low (lipophilic)
Pyrazole Analogue C₉H₁₆ClN₃O 217.70 1-Methylpyrazol-5-ylmethyl High (polar groups)

Data Tables

Table 2: Pharmacological Inference

Compound Potential Targets Inferred Activity
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one HCl DNA topoisomerases, CNS receptors Antimicrobial, CNS modulation
Compound 44 Hydrophobic enzyme pockets Anticancer (structural analogy)
Pyrazole Analogue Kinases, inflammatory mediators Anti-inflammatory

Biological Activity

4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride is a compound of interest due to its potential therapeutic applications, particularly in the fields of antimicrobial and antitumor activity. This article reviews the biological activities associated with this compound, synthesizing findings from various studies to provide a comprehensive overview.

The synthesis of 4-aminoquinoline derivatives, including 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride, typically involves multi-step processes that include condensation reactions and functional group modifications. These derivatives often exhibit diverse biological activities due to the presence of the quinoline moiety, which is known for its pharmacological potential.

Antimicrobial Activity

Quinoline derivatives have been extensively studied for their antimicrobial properties. The compound 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride has shown promising results against various bacterial strains. For instance, studies indicate that quinoline derivatives can exhibit moderate to good activity against Mycobacterium tuberculosis and other pathogenic bacteria.

Table 1: Antimicrobial Activity of Quinoline Derivatives

CompoundBacterial StrainMinimum Inhibitory Concentration (MIC)
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochlorideMycobacterium tuberculosis H37Rv9.2 - 106.4 µM
Other quinoline derivativesEscherichia coliVariable
Staphylococcus aureusVariable

Antitumor Activity

Research has indicated that quinoline derivatives possess antitumor properties, potentially acting through various mechanisms such as apoptosis induction and cell cycle arrest. The specific activity of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride against cancer cell lines remains an area of active investigation.

Case Study: Antitumor Activity
In a study evaluating the cytotoxic effects of various quinoline derivatives on cancer cell lines, it was found that certain derivatives exhibited significant inhibition of cell proliferation. The mechanism involved apoptosis and disruption of mitochondrial membrane potential, highlighting the potential of these compounds in cancer therapy.

Structure-Activity Relationship (SAR)

The effectiveness of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride can be attributed to its structural features. The presence of the amino group and the quinoline ring system are critical for its biological activity. Modifications in the alkyl chain or substitution patterns on the quinoline ring can significantly influence its potency and selectivity.

Table 2: Structure-Activity Relationship Insights

Structural ModificationEffect on Activity
Addition of alkyl groupsIncreased antimicrobial potency
Substitution on the quinoline ringVaries; specific substitutions enhance or reduce activity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.